Cas no 697304-05-5 (Benzenemethanol, 4-ethoxy-3-nitro- (9CI))

• Product name: Benzenemethanol, 4-ethoxy-3-nitro- (9CI)
• CAS No: 697304-05-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1022909
• PubChem ID: 28963812

Benzenemethanol, 4-ethoxy-3-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-ethoxy-3-nitro- (9CI)
• (4-ethoxy-3-nitrophenyl)methanol
• 697304-05-5
• DTXSID20651851
• 4-ethoxy-3-nitrobenzylalcohol
• NLWURSVNDKOTMG-UHFFFAOYSA-N
• SCHEMBL5913597
• BENZENEMETHANOL, 4-ETHOXY-3-NITRO-
• DB-285439

• Inchi： InChI=1S/C9H11NO4/c1-2-14-9-4-3-7(6-11)5-8(9)10(12)13/h3-5,11H,2,6H2,1H3
• InChI Key： NLWURSVNDKOTMG-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(C=C1)CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų
• XLogP3: 1.2